Cas no 1360605-11-3 (4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde)

• Product Name: 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde
• CAS No: 1360605-11-3
• MF: C₁₁H₇BrO₂S
• MW: 283.141081094742
• CID: 3167056
• PubChem ID: 84819480
• Update Time: 2025-05-24

4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1360605-11-3
• 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde

• Inchi： 1S/C11H7BrO2S/c12-10-8(5-13)6-15-11(10)7-1-3-9(14)4-2-7/h1-6,14H
• InChI Key： RCKRRVHMHSHQJH-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CSC=1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 281.93501Da
• Monoisotopic Mass: 281.93501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde

Introduction to 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde (CAS No. 1360605-11-3)

4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde, identified by the CAS number 1360605-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic aldehyde features a thiophene core substituted with a bromine atom at the 4-position and a hydroxyphenyl group at the 5-position, coupled with an aldehyde functionality at the 3-position. The unique structural arrangement of this compound imparts distinct chemical and electronic properties, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The thiophene scaffold is a prominent motif in medicinal chemistry, widely recognized for its role in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The presence of a bromine atom at the 4-position enhances the electrophilicity of the thiophene ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, including those found in small-molecule inhibitors and drug candidates.

The hydroxyphenyl substituent at the 5-position introduces both hydrophilic and aromatic characteristics to the molecule. This dual nature can influence solubility, binding affinity, and metabolic stability, making it a strategic choice for optimizing pharmacokinetic profiles. Additionally, the aldehyde group at the 3-position serves as a versatile handle for further derivatization, enabling the synthesis of Schiff bases, imines, and other functionalized compounds. Such modifications are often employed to enhance target engagement or improve drug-like properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde as a key building block in designing novel therapeutic agents. Studies have demonstrated its utility in generating scaffolds with enhanced binding affinity to biological targets such as kinases and transcription factors. For instance, derivatives of this compound have been explored as inhibitors of protein-protein interactions implicated in inflammatory diseases and cancer progression. The ability to fine-tune electronic and steric properties through strategic substitutions makes it an attractive candidate for structure-activity relationship (SAR) studies.

The pharmaceutical industry has shown particular interest in thiophene-based aldehydes due to their reported bioactivity across multiple therapeutic areas. Research published in leading journals indicates that compounds structurally related to 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde exhibit promising anti-inflammatory, antioxidant, and anticancer effects. Mechanistic studies suggest that these effects are mediated through interactions with specific enzymes and receptors involved in disease pathways. The bromine substituent plays a crucial role in modulating these interactions by influencing electronic distribution and reactivity.

In materials science, the unique electronic properties of 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde have been leveraged in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system of the thiophene ring contributes to its ability to participate in π-stacking interactions, which are essential for charge transport in electronic devices. Researchers have investigated its potential as a monomer or building block for polymers with applications in flexible electronics and photovoltaic cells. The hydroxyphenyl group further enhances intermolecular interactions, improving film formation and device performance.

The synthesis of 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of thiophene derivatives followed by selective hydroxylation and formylation at the desired positions. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yields. These developments align with global trends toward green chemistry principles, emphasizing minimal environmental impact throughout drug discovery processes.

The compound's stability under various conditions is another critical consideration for its practical applications. Studies have evaluated its thermal stability under inert atmospheres, revealing that it remains intact at elevated temperatures when protected from moisture and oxygen. This resilience makes it suitable for long-term storage and transport without significant degradation. Furthermore, its solubility profile—moderately soluble in organic solvents but poorly soluble in water—dictates its handling requirements during synthesis and formulation development.

Future research directions for 4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde may explore its role as a chiral auxiliary or catalyst ligand due to its rigid aromatic framework. The potential to induce asymmetry during reactions could lead to enantiomerically enriched compounds with improved pharmacological profiles. Additionally, investigating its behavior under photochemical conditions may uncover novel transformations relevant to solar energy conversion technologies.

In summary,4-Bromo-5-(4-hydroxyphenyl)thiophene-3-carbaldehyde (CAS No. 1360605-11-3) is a multifaceted compound with broad applications spanning pharmaceuticals and materials science. Its unique structural features—comprising a thiophene core substituted with bromine, hydroxyphenyl, and aldehyde groups—endow it with versatile reactivity and functionality. Ongoing research continues to uncover new possibilities for this compound as an intermediate for drug discovery tools or advanced functional materials.